Cas no 118670-86-3 (Benzenamine, N-3-butenyl-2-iodo-)

• Product Name: Benzenamine, N-3-butenyl-2-iodo-
• CAS No: 118670-86-3
• MF: C₁₀H₁₂IN
• MW: 273.113454818726
• CID: 1208294
• PubChem ID: 13930008
• Update Time: 2025-04-20

Benzenamine, N-3-butenyl-2-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-3-butenyl-2-iodo-
• N-but-3-enyl-2-iodoaniline
• N-(But-3-en-1-yl)-2-iodoaniline
• 118670-86-3
• DTXSID10552747
• AKOS013636329

• Inchi： 1S/C10H12IN/c1-2-3-8-12-10-7-5-4-6-9(10)11/h2,4-7,12H,1,3,8H2
• InChI Key： RTZXUSLVQBHEJL-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1NCCC=C

Computed Properties

• Exact Mass: 273.00145g/mol
• Monoisotopic Mass: 273.00145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų